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Introduction
Hypromellose Acetate Succinate (HPMCAS) is a widely used polymer in the pharmaceutical

industry, particularly as a carrier in amorphous solid dispersions to enhance the bioavailability

of poorly soluble drugs. The molecular weight and molecular weight distribution of HPMCAS

are critical quality attributes that significantly influence its performance, including drug release

profiles and physical stability of the formulation. Accurate and robust analytical methods for

determining these properties are therefore essential.

This application note provides detailed protocols and data for the molecular weight

characterization of HPMCAS using Size Exclusion Chromatography coupled with Multi-Angle

Light Scattering (SEC-MALS). This technique allows for the determination of absolute

molecular weight without the need for column calibration with polymer standards, which has

been shown to be unreliable for HPMCAS.[1][2][3]
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(SEC-MALS)
Size Exclusion Chromatography (SEC), also known as Gel Permeation Chromatography

(GPC), separates molecules based on their hydrodynamic volume in solution.[4][5][6] Larger

molecules elute earlier from the chromatography column, while smaller molecules elute later.

When coupled with a Multi-Angle Light Scattering (MALS) detector, the absolute molar mass of

the eluting polymer fractions can be determined directly from the intensity of the scattered light.

[7][8][9] This approach overcomes the limitations of conventional SEC methods that rely on

relative calibration.[1][2]

Quantitative Data Summary
The molecular weight of commercially available HPMCAS grades can vary. The following table

summarizes typical molecular weight values obtained by SEC-MALS analysis.

HPMCAS Grade
Weight-Average
Molecular Weight
(Mw) (Da)

Number-Average
Molecular Weight
(Mn) (Da)

Polydispersity
Index (PDI =
Mw/Mn)

AS-LG ~20,000 ~13,000 ~1.54

AS-MG ~18,000 ~13,000 ~1.38

AS-HG ~18,000 ~13,000 ~1.38

AS-LF ~18,000 ~13,000 ~1.38

AS-MF ~17,000 ~13,000 ~1.31

AS-HF ~17,000 ~13,000 ~1.31

Data compiled from multiple sources. Actual values may vary between lots.[10][11][12]

Experimental Protocol: SEC-MALS for HPMCAS
Molecular Weight Characterization
This protocol outlines the steps for determining the absolute molecular weight of HPMCAS.

1. Materials and Reagents:
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HPMCAS sample (powder or granules)

Sodium Hydroxide (NaOH), 0.03 mol/L

Potassium Hydrogen Phthalate, 0.1 mol/L

Sodium Phosphate Monobasic (NaH₂PO₄)

Sodium Nitrate (NaNO₃)

Acetonitrile (ACN), HPLC grade

Water, HPLC grade

Membrane filters, 0.45 µm

2. Mobile Phase Preparation:

A mixed solvent is recommended for HPMCAS analysis.[1]

Prepare a buffer of 50mM NaH₂PO₄ with 0.1M NaNO₃ in water and adjust the pH to 8.0.

The final mobile phase is a mixture of this buffer and acetonitrile (60:40, v/v).[1]

Filter the mobile phase through a 0.22 µm membrane filter and degas before use.

3. Sample Preparation:

Accurately weigh the HPMCAS sample.

Dissolve the HPMCAS powder or granules in 0.03 mol/L NaOH.[10]

Add an equal volume of 0.1 mol/L potassium hydrogen phthalate and mix.[10]

The final polymer concentration should be approximately 0.2% w/v.[10]

Filter the sample solution through a 0.45 µm membrane filter prior to injection.[10]

4. SEC-MALS System and Conditions:
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Parameter Recommended Setting

HPLC System Agilent 1100/1200 series or equivalent

Degasser In-line degasser

Pump Isocratic pump

Autosampler Capable of 100 µL injections

Columns

2 x TSKgel GMPWxl, 7.8 mm x 30 cm (or

equivalent GPC/SEC columns suitable for

aqueous/polar organic mobile phases)

Column Temperature 30 °C

Mobile Phase
60:40 (v/v) 50mM NaH₂PO₄, 0.1M NaNO₃ (pH

8.0) : Acetonitrile

Flow Rate 0.5 mL/min

Injection Volume 100 µL

Detectors

Multi-Angle Light Scattering (MALS) Detector

(e.g., Wyatt DAWN HELEOS) followed by a

Refractive Index (RI) Detector (e.g., Wyatt

Optilab T-rEX)

MALS Laser Wavelength 658 nm

Data Acquisition & Analysis
ASTRA software (Wyatt Technology) or

equivalent

5. Data Analysis:

Collect and process the data using the appropriate software (e.g., ASTRA).

The software will use the signals from the MALS and RI detectors to calculate the absolute

molecular weight (Mw and Mn) and the polydispersity index (PDI) for the HPMCAS sample.

Experimental Workflow
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The following diagram illustrates the logical workflow for the molecular weight characterization

of HPMCAS using SEC-MALS.

Sample & Mobile Phase Preparation

SEC-MALS Analysis

Data Processing & Reporting

HPMCAS Sample Dissolution
(NaOH, K-Phthalate)

Filtration (0.45 µm)

Mobile Phase Preparation
(Buffer:ACN 60:40)

Inject Sample into
SEC System

Size Exclusion
Chromatography Separation

Detection
(MALS & RI)

Data Acquisition

Absolute Molecular Weight
Calculation (Mw, Mn, PDI)

Generate Report

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1207939?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207939?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/21840663/
https://www.tandfonline.com/doi/pdf/10.1080/10236660903225478
https://www.ingentaconnect.com/content/tandf/gpac/2009/00000014/00000007/art00005?crawler=true
https://www.ingentaconnect.com/content/tandf/gpac/2009/00000014/00000007/art00005?crawler=true
https://en.wikipedia.org/wiki/Gel_permeation_chromatography
https://www.agilent.com/cs/library/primers/public/5990-6969EN%20GPC%20SEC%20Chrom%20Guide.pdf
https://www.bionexanalytical.com/collections/gel-permeation-chromatography-gpc
https://en.wikipedia.org/wiki/Static_light_scattering
https://www.separations.eu.tosohbioscience.com/OpenPDF.aspx?path=~/File%20Library/TBG/Products%20Download/Whitepaper/w20i16a.pdf
https://m.youtube.com/watch?v=YUXqlEgw3Bs
https://scispace.com/pdf/molecular-weight-determination-of-hypromellose-acetate-opn5xybddl.pdf
https://pubmed.ncbi.nlm.nih.gov/15516773/
https://www.researchgate.net/publication/8203212_Molecular_Weight_Determination_of_Hypromellose_Acetate_Succinate_HPMCAS_Using_Size_Exclusion_Chromatography_with_a_Multi-Angle_Laser_Light_Scattering_Detector
https://www.benchchem.com/product/b1207939#analytical-techniques-for-hpmcas-molecular-weight-characterization
https://www.benchchem.com/product/b1207939#analytical-techniques-for-hpmcas-molecular-weight-characterization
https://www.benchchem.com/product/b1207939#analytical-techniques-for-hpmcas-molecular-weight-characterization
https://www.benchchem.com/product/b1207939#analytical-techniques-for-hpmcas-molecular-weight-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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